Cas no 67873-26-1 (Octanoic acid, 2-oxo-, ethyl ester)

Octanoic acid, 2-oxo-, ethyl ester structure
67873-26-1 structure
Product Name:Octanoic acid, 2-oxo-, ethyl ester
CAS No:67873-26-1
MF:C10H18O3
MW:186.248123645782
CID:393995
PubChem ID:10888659
Update Time:2025-04-19

Octanoic acid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-oxo-, ethyl ester
    • ethyl 2-oxooctanoate
    • ethyl 2-ketooctanoate
    • FQKVLKIRSWZHFS-UHFFFAOYSA-N
    • 67873-26-1
    • SCHEMBL1088961
    • ethyl hexylketoacetate
    • AKOS006317575
    • 2-Oxo-octanoic acid ethyl ester
    • FT-0707818
    • ethyl octonoate
    • DTXSID30447202
    • Inchi: 1S/C10H18O3/c1-3-5-6-7-8-9(11)10(12)13-4-2/h3-8H2,1-2H3
    • InChI Key: FQKVLKIRSWZHFS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CCCCCC)=O)=O

Computed Properties

  • Exact Mass: 186.125594432g/mol
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.4Ų
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